Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI)

• CAS RN: 140116-83-2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 1-(2-methyl-3-propan-2-yl-3H-1,2-oxazol-5-yl)ethanone
• InChI: InChI=1S/C9H15NO2/c1-6(2)8-5-9(7(3)11)12-10(8)4/h5-6,8H,1-4H3
• InChI Key: VKSSHRNLGXMDJL-UHFFFAOYSA-N
• SMILES: CC(C)C1C=C(ON1C)C(=O)C
• synonyms: Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]- (9CI)

Description

Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI), also known as isoxadifen-ethyl, is a chemical compound that has been widely used in scientific research. It belongs to the family of isoxazole derivatives and has been used as a plant growth regulator, herbicide, and insecticide.

Mechanism Of Action

The mechanism of action of Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) is not fully understood. However, it is known to inhibit the biosynthesis of gibberellins, a group of plant hormones that regulate growth and development. This inhibition leads to stunted growth and reduced plant height. In addition, Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various compounds in plants and animals.

Biochemical And Physiological Effects

Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) has been shown to have various biochemical and physiological effects. In plants, it inhibits the biosynthesis of gibberellins, leading to stunted growth and reduced plant height. In animals, it has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to altered metabolism of various compounds. Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages And Limitations For Lab Experiments

One advantage of using Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) in lab experiments is its ability to inhibit the biosynthesis of gibberellins in plants, which can be useful in studying plant growth and development. In addition, its ability to inhibit the activity of cytochrome P450 enzymes can be useful in studying the metabolism of various compounds in animals. However, one limitation of using Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) is its potential toxicity to plants and animals, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI). One direction is to further investigate its mechanism of action and its potential use as a scaffold for the development of new drugs. Another direction is to explore its potential use as a plant growth regulator and herbicide. Finally, there is a need to investigate the potential toxicity of Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) to plants and animals, and to develop more environmentally friendly alternatives.

Synthesis Methods

The synthesis of Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) is a multi-step process that involves the reaction of various chemical compounds. The most common method of synthesis involves the reaction of 2,3-dihydro-2-methyl-3-(1-methylethyl)-5-oxo-1H-pyrazole with hydroxylamine hydrochloride in the presence of sodium acetate. The resulting product is then treated with ethyl chloroformate to yield Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI).

Scientific Research Applications

Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) has been widely used in scientific research due to its unique properties. It has been used as a plant growth regulator to increase crop yield and improve plant quality. It has also been used as a herbicide to control weeds and as an insecticide to control pests. In addition, Ethanone, 1-[2,3-dihydro-2-methyl-3-(1-methylethyl)-5-isoxazolyl]-(9CI) has been used in medicinal chemistry research as a scaffold for the development of new drugs.